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Compound of Interest

Compound Name: C18:1-Ceramide-13C18

Cat. No.: B12412110 Get Quote

Technical Support Center: C18:1-Ceramide-¹³C₁₈
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the recommended storage, stability, and handling of C18:1-

Ceramide-¹³C₁₈. It includes a comprehensive FAQ section, troubleshooting guides, and detailed

experimental protocols to ensure the successful application of this stable isotope-labeled

compound in your research.

Frequently Asked Questions (FAQs)
Q1: How should I store C18:1-Ceramide-¹³C₁₈ upon receipt?

A: Upon receipt, C18:1-Ceramide-¹³C₁₈ should be stored at -20°C in a freezer.[1][2][3][4] It is

also recommended to protect the compound from light.[1] For long-term storage, some

suppliers recommend -80°C.

Q2: What is the stability of C18:1-Ceramide-¹³C₁₈ under recommended storage conditions?

A: The stability of C18:1-Ceramide-¹³C₁₈ can vary slightly between suppliers. Generally, when

stored at -20°C, it is stable for at least one year, with some sources indicating stability for four

years or more.[2][3][4] For stock solutions, one supplier specifies stability for up to 6 months at

-80°C and for 1 month at -20°C when protected from light.[5]

Q3: In what solvents is C18:1-Ceramide-¹³C₁₈ soluble?
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A: C18:1-Ceramide-¹³C₁₈ is soluble in organic solvents such as chloroform and ethanol.[2][6] It

is also soluble in a mixture of chloroform and methanol (2:1) and slightly soluble in DMF.[2][6]

For creating stock solutions for biological experiments, DMSO is also a suitable solvent.[7]

Q4: What are the primary applications of C18:1-Ceramide-¹³C₁₈?

A: C18:1-Ceramide-¹³C₁₈ is primarily used as an internal standard for the accurate

quantification of endogenous C18:1-Ceramide in biological samples using mass spectrometry-

based techniques like LC-MS/MS.[1][5] It can also be used as a tracer in metabolic flux

analysis studies.[5]

Storage and Stability Data Summary
Parameter Recommendation Source(s)

Storage Temperature -20°C [1][2][3][4]

-80°C (for stock solutions) [5]

Stability (Solid) ≥ 1 year [3][4]

≥ 4 years [2]

Stability (Stock Solution)
6 months at -80°C (protect

from light)
[5]

1 month at -20°C (protect from

light)
[5]

Shipping Condition
Shipped on dry ice or at room

temperature
[2][8]

Troubleshooting Guide
Issue 1: Inconsistent or low signal intensity in mass spectrometry analysis.

Possible Cause: Degradation of the standard due to improper storage.

Solution: Ensure the compound has been consistently stored at -20°C or -80°C and

protected from light. Prepare fresh working solutions from a new aliquot of the stock

solution.
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Possible Cause: Poor solubility or precipitation in the analytical solvent.

Solution: Ensure the solvent used for the final dilution is compatible with the LC-MS

system and that the concentration of the standard is within its solubility limits. Sonication

of the solution before use can help ensure it is fully dissolved.

Possible Cause: Adsorption to plasticware.

Solution: Use low-retention polypropylene or glass vials for preparing and storing solutions

to minimize loss of the lipid standard.

Issue 2: Difficulty dissolving the compound.

Possible Cause: Using an inappropriate solvent.

Solution: Refer to the solubility information provided. Chloroform and ethanol are good

primary solvents. For aqueous-based assays, a stock solution in DMSO can be prepared

and then diluted in the appropriate buffer, ensuring the final DMSO concentration is low

(typically <0.1%).

Possible Cause: Compound has precipitated out of solution.

Solution: Gently warm the solution and vortex or sonicate to aid in re-dissolving the

compound.

Issue 3: Poor recovery during lipid extraction from biological samples.

Possible Cause: Inefficient extraction method.

Solution: A common and effective method for extracting ceramides is a modified Bligh-

Dyer or Folch extraction using a chloroform/methanol mixture. Ensure the phase

separation is clean and that the organic (lower) phase containing the lipids is carefully

collected. A re-extraction of the aqueous phase can improve recovery.

Possible Cause: Degradation of the ceramide during sample processing.

Solution: Keep samples on ice throughout the extraction procedure to minimize enzymatic

activity. Process samples promptly after collection and addition of the internal standard.
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Experimental Protocols
Protocol: Preparation of C18:1-Ceramide-¹³C₁₈ as an
Internal Standard for LC-MS/MS Analysis

Stock Solution Preparation (1 mg/mL):

Allow the vial of C18:1-Ceramide-¹³C₁₈ to equilibrate to room temperature before opening.

Weigh a precise amount of the compound and dissolve it in an appropriate volume of

chloroform or ethanol to achieve a final concentration of 1 mg/mL.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in a tightly sealed glass vial at -80°C.

Working Solution Preparation (e.g., 10 µg/mL):

Thaw the stock solution on ice.

Dilute the 1 mg/mL stock solution with a suitable solvent (e.g., acetonitrile or methanol) to

create a working solution of 10 µg/mL.

This working solution can be used to spike biological samples before lipid extraction.

Sample Spiking:

Add a known amount of the C18:1-Ceramide-¹³C₁₈ working solution to each biological

sample (e.g., plasma, cell lysate) before starting the lipid extraction process. The amount

added should be comparable to the expected endogenous levels of C18:1-Ceramide.

Lipid Extraction (Example using a modified Folch method):

To the spiked sample, add a 2:1 mixture of chloroform:methanol.

Vortex vigorously for 2 minutes.

Add water to induce phase separation.
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Centrifuge to pellet any debris and clearly separate the aqueous and organic layers.

Carefully collect the lower organic phase containing the lipids.

Dry the collected organic phase under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g.,

acetonitrile/isopropanol).
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Caption: Ceramide signaling in apoptosis.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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